4-[3-Chloro-5-(trifluoromethyl)-2-pyridinyl]-5,6-dimethyl-3-pyridazinol

• IUPAC Name: 5-[3-chloro-5-(trifluoromethyl)pyridin-2-yl]-3,4-dimethyl-1H-pyridazin-6-one
• InChI: InChI=1S/C12H9ClF3N3O/c1-5-6(2)18-19-11(20)9(5)10-8(13)3-7(4-17-10)12(14,15)16/h3-4H,1-2H3,(H,19,20)
• InChI Key: KHGDDQAESHHTJU-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=O)NN=C1C)C2=C(C=C(C=N2)C(F)(F)F)Cl
• Molecular Formula: C12H9ClF3N3O
• Molecular Weight: 303.67 g/mol

Description

The compound “4-[3-Chloro-5-(trifluoromethyl)-2-pyridinyl]-5,6-dimethyl-3-pyridazinol” is a type of trifluoromethylpyridine (TFMP) derivative. TFMP and its intermediates are important ingredients for the development of agrochemical and pharmaceutical compounds. The presence of a fluorine atom and a carbon-containing pyridine are thought to bestow many of the distinctive physical–chemical properties observed with this class of compounds.

Synthesis Analysis

The synthesis of TFMP derivatives generally involves two main methods. One method involves an exchange between chlorine and fluorine atoms using trichloromethyl-pyridine. The second method relies on the assembly of pyridine from a trifluoromethyl-containing building block.

Molecular Structure Analysis

The molecular structure of TFMP derivatives is characterized by the presence of a fluorine atom and a pyridine in their structure. These elements are thought to bestow many of the distinctive physical–chemical properties observed in this class of compounds.

Chemical Reactions Analysis

The chemical reactions involved in the synthesis of TFMP derivatives include a Pd-catalyzed coupling reaction between intermediate 3e and 4-methyl-2-acetaminothiazole, which was then hydrolyzed in the presence of 6 M HCl and gave intermediate 3g.

Physical And Chemical Properties Analysis

The physical and chemical properties of TFMP derivatives are largely determined by the presence of a fluorine atom and a pyridine in their structure. These elements are thought to bestow many of the distinctive physical–chemical properties observed in this class of compounds.

Scientific Research Applications

Crop Protection and Agrochemicals

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Pharmaceuticals

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Veterinary Products

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Intermediate for Synthesis

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1,2,4-Triazoles Synthesis

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Safety And Hazards

TFMP derivatives are considered hazardous by the 2012 OSHA Hazard Communication Standard (29 CFR 1910.1200). They may cause respiratory irritation, skin irritation, serious eye irritation, and are harmful if swallowed, in contact with skin or if inhaled.

Future Directions

With the global population rapidly expanding, agrochemicals are in increasing demand to maintain crop production. In addition, the agricultural research community faces the challenge of producing pesticides that not only prevent crop losses caused by parasites, but also protect human populations from the spread of diseases such as malaria, dengue fever, or the Zika virus, all of which are carried by mosquitoes. Therefore, the demand for TFMP derivatives has been increasing steadily in the last 30 years.